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Compound of Interest

Compound Name: Indium triiodide

Cat. No.: B076962

For Researchers, Scientists, and Drug Development Professionals

Indium triiodide (Inls) has emerged as a versatile and efficient Lewis acid catalyst in a variety
of organic transformations. Its notable stability, tolerance to various functional groups, and
effectiveness under mild reaction conditions make it an attractive tool for the synthesis of
complex organic molecules, including pharmaceutical intermediates. This document provides
detailed application notes and experimental protocols for key reactions catalyzed by indium
triiodide.

Synthesis of Thioethers via Direct Coupling of Alkyl
Acetates and Thiosilanes

Application Note:

Indium triiodide catalyzes the efficient synthesis of a wide range of thioethers through the
direct coupling of alkyl acetates with thiosilanes.[1] This method serves as a valuable
alternative to traditional approaches that often require the use of less stable alkyl halides and
strong bases. The reaction accommodates a broad scope of substrates, including primary,
secondary, tertiary, allylic, and benzylic acetates, and is compatible with various functional
groups. Mechanistic studies suggest that the reaction can proceed through both S(_N)1 and
S(_N)2 pathways, depending on the nature of the alkyl acetate.[2]
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Quantitative Data:

Entry Alkyl Acetate Thiosilane Product Yield (%)
Trimethyl(phenylt  Benzyl phenyl
1 Benzyl acetate o yi(pheny ] yipneny 95
hio)silane sulfide
] Trimethyl(phenylt  Cinnamyl phenyl
2 cinnamyl acetate o ] 98
hio)silane sulfide
3 1-Phenylethyl Trimethyl(phenylt  1-Phenylethyl g5
acetate hio)silane phenyl sulfide
Trimethyl(phenylt  tert-Butyl phenyl
4 tert-Butyl acetate o yl(pheny ) yipneny 77
hio)silane sulfide
. 3-Acetoxy-1- Trimethyl(phenylt  Phenyl propargyl %
propyne hio)silane sulfide

Experimental Protocol:

General Procedure for the Inls-Catalyzed Synthesis of Thioethers:

» To a stirred solution of the alkyl acetate (1.0 mmol) and thiosilane (1.2 mmol) in a suitable

solvent (e.g., CHz2Clz, 2.0 mL) under an inert atmosphere (e.g., argon), add indium triiodide
(0.05 mmol, 5 mol%).

 Stir the reaction mixture at room temperature for the time indicated by TLC or GC-MS

analysis until the starting material is consumed.

o Upon completion, quench the reaction with a saturated aqueous solution of NaHCOs (5 mL).

o Extract the mixture with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

o Combine the organic layers, dry over anhydrous Na=SOa, filter, and concentrate under

reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to afford the desired

thioether.
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Logical Relationship Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076962#applications-of-indium-triiodide-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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